2-ethoxyphenyl benzoate

• IUPAC Name: (2-ethoxyphenyl) benzoate
• InChI: InChI=1S/C15H14O3/c1-2-17-13-10-6-7-11-14(13)18-15(16)12-8-4-3-5-9-12/h3-11H,2H2,1H3
• InChI Key: NSDXDFQBGVBPQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC(=O)C2=CC=CC=C2
• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol

Description

2-ethoxyphenyl benzoate, also known as ethyl 2-ethoxybenzoate, is a chemical compound that belongs to the family of benzoates. It has a molecular formula of C11H12O3 and a molecular weight of 192.21 g/mol. This compound is widely used in various scientific research applications due to its unique properties and characteristics.

Mechanism of Action

The mechanism of action of 2-ethoxyphenyl benzoate is not fully understood. However, it is believed to act as a mild analgesic and anti-inflammatory agent by inhibiting the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain.
Biochemical and Physiological Effects:
2-ethoxyphenyl benzoate has been shown to have various biochemical and physiological effects. It has been reported to exhibit antioxidant and antimicrobial properties. It has also been shown to have a protective effect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxyphenyl benzoate in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the research and development of 2-ethoxyphenyl benzoate. One of the areas of interest is its potential use as a drug delivery system. It has been shown to have good biocompatibility and can be easily conjugated with other molecules to enhance its efficacy. Another area of interest is its potential use as a photovoltaic material. It has been shown to have good photoelectrochemical properties and can be used in the development of solar cells.
Conclusion:
In conclusion, 2-ethoxyphenyl benzoate is a chemical compound that has various scientific research applications. It is widely used in organic synthesis, as a solvent and a reagent in various chemical reactions. It has also been shown to have antioxidant and antimicrobial properties, and a protective effect against oxidative stress-induced cell damage. Although there are some limitations to its use in lab experiments, there are several future directions for its research and development.

Synthesis Methods

The synthesis of 2-ethoxyphenyl benzoate can be achieved through the esterification reaction between benzoic acid and ethanol in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions for several hours until the desired product is obtained. The purity of the product can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

2-ethoxyphenyl benzoate has been widely used in various scientific research applications due to its unique properties and characteristics. One of the most common applications of this compound is in the field of organic synthesis, where it is used as a starting material for the synthesis of other organic compounds. It is also used as a solvent and a reagent in various chemical reactions.